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Compound of Interest

Compound Name: (S)-N-Nitroso Anatabine-d4

Cat. No.: B13836666 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of (S)-N-Nitroso Anatabine-d4, including supplier information, purity, and

relevant technical data. This document also explores the analytical methodologies for its

detection and the biological pathways associated with the non-deuterated form, (S)-N-Nitroso

Anatabine.

Supplier and Purity Information
(S)-N-Nitroso Anatabine-d4 is a deuterated stable isotope-labeled analog of (S)-N-Nitroso

Anatabine, a tobacco-specific nitrosamine. It is primarily utilized as an internal standard in

analytical chemistry, particularly in mass spectrometry-based methods, to ensure accurate

quantification of the non-deuterated analyte in various matrices. Several suppliers offer this

compound, with purity specifications being a critical factor for its use as a reference material.
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Supplier/Distributo
r

Product Name CAS Number Purity

Sigma-Aldrich
(S)-N-Nitroso

Anatabine-d4
1426174-82-4 Not specified

LGC Standards
(S)-N-Nitroso

Anatabine-d4
1426174-82-4 >95% (HPLC)

Simson Pharma

Limited

(R,S)-N-Nitroso

Anatabine-2,4,5,6-d4
1020719-69-0

Certificate of Analysis

provided

Veeprho
(S)-N-Nitroso

Anatabine-D4
1426174-82-4 Not specified

Adva Tech Group Inc.
(S)-N-Nitroso

Anatabine-d4
1426174-82-4 Not specified

Pharmaffiliates
(S)-N-Nitroso

Anatabine-d4
1426174-82-4 Not specified

Santa Cruz

Biotechnology

(R,S)-N-Nitroso

Anatabine-2,4,5,6-d4

(Major)

Not specified Not specified

Analytical Methodology: Quantification of N-Nitroso
Anatabine
The accurate detection and quantification of N-Nitroso Anatabine in biological and

environmental samples are crucial for toxicological studies and exposure assessment. The

most common and sensitive method employed is Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). (S)-N-Nitroso Anatabine-d4 serves as an ideal internal standard

in this methodology due to its similar chemical properties and distinct mass-to-charge ratio.

Experimental Protocol: LC-MS/MS Analysis of N-Nitroso
Anatabine in Biological Samples (General Protocol)
This protocol provides a general framework for the analysis of N-Nitroso Anatabine. Specific

parameters may need to be optimized based on the sample matrix and instrumentation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b13836666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13836666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.1.1. Sample Preparation:

Extraction: Biological samples (e.g., urine, plasma) are typically subjected to solid-phase

extraction (SPE) to isolate and concentrate the nitrosamines.

Internal Standard Spiking: A known concentration of (S)-N-Nitroso Anatabine-d4 is added

to the sample prior to extraction to correct for matrix effects and variations in extraction

efficiency.

Reconstitution: After extraction and evaporation of the solvent, the residue is reconstituted in

a suitable solvent, typically the initial mobile phase of the LC separation.

2.1.2. Liquid Chromatography (LC) Parameters:

Column: A C18 reverse-phase column is commonly used for the separation of nitrosamines.

Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous solvent

(e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol with

0.1% formic acid).

Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is generally used.

Column Temperature: The column is often maintained at a constant temperature (e.g., 40 °C)

to ensure reproducible retention times.

2.1.3. Tandem Mass Spectrometry (MS/MS) Parameters:

Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is typically used.

Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are

monitored for both the analyte (N-Nitroso Anatabine) and the internal standard ((S)-N-
Nitroso Anatabine-d4).

N-Nitroso Anatabine: The exact mass transitions will depend on the instrument and may

require optimization.

(S)-N-Nitroso Anatabine-d4: The precursor and product ions will be shifted by +4 Da

compared to the non-deuterated analyte.
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Collision Energy and Other Parameters: These parameters need to be optimized for each

specific instrument to achieve maximum sensitivity.

Biological Significance and Associated Pathways
N-Nitroso Anatabine is a member of the tobacco-specific nitrosamines (TSNAs), a group of

compounds found in tobacco products. While some TSNAs are potent carcinogens, the

carcinogenicity of N-Nitroso Anatabine is considered to be weak or non-existent in some

studies. However, understanding its metabolic fate and potential biological effects is still an

active area of research.

Metabolic Activation of Nitrosamines
The metabolic activation of many nitrosamines is a critical step in their potential carcinogenic

activity. This process is primarily mediated by the Cytochrome P450 (CYP) family of enzymes.

While a detailed metabolic pathway for N-Nitroso Anatabine is not as extensively characterized

as for other TSNAs like NNK and NNN, the general mechanism of nitrosamine metabolism

provides a likely framework.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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